3-Cyano-5-(3-methylthiophenyl)phenol, 95%

• IUPAC Name: 3-hydroxy-5-(3-methylsulfanylphenyl)benzonitrile
• InChI: InChI=1S/C14H11NOS/c1-17-14-4-2-3-11(8-14)12-5-10(9-15)6-13(16)7-12/h2-8,16H,1H3
• InChI Key: NODLQLKDCPNWOB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C2=CC(=CC(=C2)C#N)O
• Molecular Formula: C14H11NOS
• Molecular Weight: 241.31 g/mol

Description

3-Cyano-5-(3-methylthiophenyl)phenol, 95% (3-C5-MTP) is an organic compound that has been used in a variety of scientific research applications. It is a highly versatile compound that can be used in a wide range of experiments, and has been used to study biochemical and physiological processes in both animals and plants.

Mechanism of Action

The mechanism of action of 3-Cyano-5-(3-methylthiophenyl)phenol, 95% is not yet fully understood. However, it is thought to interact with enzymes and other proteins in the body, leading to a variety of biochemical and physiological effects. It is thought to interact with the enzyme cytochrome P450, leading to an increase in the production of certain enzymes, which can lead to increased metabolic activity. It is also thought to interact with other proteins, leading to an increase in the expression of certain genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Cyano-5-(3-methylthiophenyl)phenol, 95% have been studied in both animals and plants. In animals, it has been found to increase the production of certain enzymes, leading to an increase in metabolic activity. It has also been found to increase the expression of certain genes, leading to an increase in the production of certain proteins. In plants, it has been found to increase the production of certain plant hormones, leading to an increase in growth and development.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Cyano-5-(3-methylthiophenyl)phenol, 95% in lab experiments include its high purity, its versatility, and its ability to be synthesized in a variety of ways. Its high purity makes it ideal for use in experiments that require precise measurements, and its versatility allows it to be used in a wide range of experiments. However, there are a few limitations to using 3-Cyano-5-(3-methylthiophenyl)phenol, 95% in lab experiments. It is not very stable in acidic solutions, and its effects on biochemical and physiological processes are not yet fully understood.

Future Directions

The future directions for 3-Cyano-5-(3-methylthiophenyl)phenol, 95% are numerous. Further research could be done to better understand the biochemical and physiological effects of this compound, as well as the mechanism of action. Additionally, further research could be done to explore the potential applications of 3-Cyano-5-(3-methylthiophenyl)phenol, 95% in various fields, such as drug development, environmental protection, and medical research. Finally, further research could be done to explore the potential for using 3-Cyano-5-(3-methylthiophenyl)phenol, 95% in industrial applications, such as in the production of chemicals and pharmaceuticals.

Synthesis Methods

3-Cyano-5-(3-methylthiophenyl)phenol, 95% can be synthesized through a variety of methods. The most common method is a reaction between 3-methylthiophenol and sodium cyanide in an aqueous solution. The reaction produces the desired product in a 95% yield. Other methods, such as the reaction of 3-methylthiophenol and potassium cyanide in an aqueous solution, have also been used for the synthesis of 3-Cyano-5-(3-methylthiophenyl)phenol, 95%.

Scientific Research Applications

3-Cyano-5-(3-methylthiophenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of various compounds, to study the effects of environmental toxins, and to study the effects of various drugs on the body. It has also been used to study the effects of various hormones on the body, and to study the effects of various drugs on the brain.